Cas no 2229572-01-2 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229572-01-2
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5926477
• PubChem ID: 165760958
• Update Time: 2025-05-22

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1778823
• 2229572-01-2
• [3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C10H18N4/c1-4-14-9(12-6-13-14)8-7(5-11)10(8,2)3/h6-8H,4-5,11H2,1-3H3
• InChI Key： AYKZZGCMRGUKDJ-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2C(CN)C2(C)C)=NC=N1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropylmethanamine

Research Briefing on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229572-01-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229572-01-2) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical relevance.

The compound, characterized by its unique cyclopropyl and triazole moieties, has garnered attention due to its structural novelty and potential interactions with biological targets. Recent studies have explored its synthesis, stability, and pharmacokinetic properties, revealing insights into its suitability for drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity, ensuring reliable data for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways, particularly those involved in neurological and inflammatory disorders. For instance, preliminary data suggest its role as a modulator of neurotransmitter receptors, with potential applications in treating neurodegenerative diseases. Additionally, its anti-inflammatory properties have been investigated in animal models, showing promising results in reducing cytokine production and mitigating tissue damage.

Further research has focused on optimizing the compound's bioavailability and minimizing off-target effects. Structure-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity, paving the way for the development of derivatives with enhanced therapeutic profiles. Computational modeling and molecular docking simulations have also been utilized to predict binding affinities and interactions with target proteins, providing a theoretical foundation for future experimental validations.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropylmethanamine represents a compelling candidate for further investigation in the field of medicinal chemistry. Its unique structural features and promising biological activities underscore its potential as a lead compound for the treatment of various diseases. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in drug development.